Cas no 1956326-56-9 (2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine)

2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine is a heterocyclic compound featuring a tetrahydropyrazolo[1,5-A]pyrazine core substituted with a 4-(trifluoromethyl)phenyl group. The trifluoromethyl moiety enhances lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry for drug discovery. Its rigid bicyclic structure contributes to selective binding interactions, particularly in targeting central nervous system (CNS) receptors or enzymes. The compound’s synthetic versatility allows for further functionalization, enabling the development of analogs with tailored pharmacological properties. Its stability under physiological conditions and potential for high bioavailability underscore its utility in preclinical research for therapeutic agent design.

2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine structure

1956326-56-9 structure

Product Name:2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine

CAS No:1956326-56-9

MF:C₁₃H₁₂F₃N₃

MW:267.24969291687

CID:5065726

Update Time:2026-03-01

2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine Chemical and Physical Properties

Names and Identifiers

- 2-(4-(TRIFLUOROMETHYL)PHENYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE
- 2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine
- Inchi： 1S/C13H12F3N3/c14-13(15,16)10-3-1-9(2-4-10)12-7-11-8-17-5-6-19(11)18-12/h1-4,7,17H,5-6,8H2
- InChI Key： ZJTIJAHNTXIIRC-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=C2CNCCN2N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 313
XLogP3: 1.9
Topological Polar Surface Area: 29.8

2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM513385-1g	2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine	1956326-56-9	97%	1g	$966	2022-06-12
abcr	AB601987-1g	2-(4-Trifluoromethyl-phenyl)-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine; .	1956326-56-9		1g	€693.00	2024-07-19

2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine Related Literature

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Related Categories

Additional information on 2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine

2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine: A Comprehensive Overview

The compound 2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine, identified by the CAS number 1956326-56-9, represents a significant advancement in the field of heterocyclic chemistry. This molecule belongs to the class of pyrazolo[1,5-a]pyrazines, which have garnered substantial attention due to their unique structural properties and potential applications in drug discovery and materials science. The presence of a trifluoromethyl group at the 4-position of the phenyl ring introduces electronic and steric effects that enhance its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in medicinal chemistry. For instance, researchers have demonstrated that these compounds exhibit potent inhibitory activity against several enzymes implicated in neurodegenerative diseases. The trifluoromethylphenyl substituent plays a crucial role in modulating the pharmacokinetic properties of the molecule, making it a promising candidate for further preclinical studies. Additionally, computational modeling has revealed that the compound's unique three-dimensional structure facilitates interactions with target proteins, thereby enhancing its bioavailability.

The synthesis of 2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring through a cyclization reaction followed by hydrogenation to achieve the tetrahydro derivative. The introduction of the trifluoromethyl group is typically achieved via electrophilic substitution or coupling reactions under controlled conditions to ensure high yields and purity.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it serves as a lead compound for developing novel therapeutics targeting various diseases. Its ability to act as a scaffold for further functionalization makes it versatile for modifying its properties according to specific biological requirements. Furthermore, its stability under physiological conditions and favorable solubility profile make it an attractive candidate for drug delivery systems.

The latest research trends indicate a growing interest in exploring the photophysical properties of this compound. Studies have shown that the tetrahydro derivative exhibits enhanced fluorescence quantum yields compared to its non-hydrogenated counterpart. This property opens up new avenues for its application in sensors and imaging agents within the field of analytical chemistry.

In conclusion, 2-(4-(Trifluoromethyl)phenyl)-4,5,6,7-tetrahydropyrazolo[1,5-A]pyrazine stands as a remarkable example of how structural modifications can significantly influence a molecule's properties and applications. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological interactions, this compound is poised to play a pivotal role in both academic research and industrial applications.